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Compound of Interest

Compound Name: Ethyl pyruvate-d3

Cat. No.: B3044194

Essential Safety and Handling Guide for Ethyl
Pyruvate-d3

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Ethyl pyruvate-d3 in a laboratory setting. The information is
intended for researchers, scientists, and professionals in drug development to ensure safe and
compliant use of this compound.

Personal Protective Equipment (PPE)

When handling Ethyl pyruvate-d3, which is a flammable liquid and vapor, a comprehensive
approach to personal safety is critical. The following personal protective equipment is
mandatory to minimize exposure and ensure safety.
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PPE Category

Required Equipment

Specifications and
Remarks

Eye and Face Protection

Safety glasses with side
shields or goggles. A face
shield is recommended for
larger quantities or when

splashing is possible.[1][2]

Must be compliant with
government standards such as
NIOSH (US) or EN 166 (EU).

[1](2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Gloves must be inspected
before use and disposed of
properly after handling the
chemical.[1][2] Use proper
glove removal technique to

avoid skin contact.[1][2]

Body Protection

Laboratory coat. For larger
quantities or risk of splashing,
impervious or flame-retardant
antistatic protective clothing is
required.[1][2][3]

Protective clothing should be
selected based on the specific
workplace hazards and

exposure duration.[4]

Respiratory Protection

Not typically required with
adequate ventilation. If
ventilation is insufficient or for
large spills, use a full-face
respirator with appropriate
cartridges (e.g., type ABEK
(EN 14387) or NIOSH-
approved).[1][2]

A self-contained breathing
apparatus should be worn in

case of fire.[4]

Physical and Chemical Properties

Understanding the physical and chemical properties of Ethyl pyruvate is fundamental to its safe

handling. Note that the properties of Ethyl pyruvate-d3 are expected to be nearly identical to

those of Ethyl pyruvate.
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Property Value

Physical State Colorless to pale yellow liquid[1][4]
Molecular Formula C5H803[2][4][5]

Molecular Weight 116.12 g/mol [2][4]

Boiling Point 144-150°CJ[4][6]

Melting Point -58°C[4][6]

Flash Point 45-46°C[4][6]

Specific Gravity 1.045[4][6]

Solubility Soluble in water[6]

Occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) have not been
established for Ethyl pyruvate.[4]

Handling and Storage Procedures

Proper handling and storage are crucial to prevent accidents and maintain the integrity of the
compound.

Handling:
o Work in a well-ventilated area, preferably in a chemical fume hood.[4][5]

» Keep away from heat, sparks, open flames, and other sources of ignition as the substance is
flammable.[1][3][4][5]

» Ground and bond containers and receiving equipment to prevent static discharge.[3][4][5][7]
¢ Use non-sparking tools.[4][5][7]
» Avoid contact with skin, eyes, and clothing.[4]

e Do not breathe fumes or vapors.[2][4]
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e Wash hands thoroughly after handling.[1][2][4]

Storage:

Store in a cool, dry, and well-ventilated place.[1][2][5]

Keep the container tightly closed.[1][3][4][5]

The recommended storage temperature is 2-8°C.[3][4]

Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[1][2]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is necessary.
First Aid:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[3][4]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing.[4] Seek immediate medical attention.[3][4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.[3][4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person.[2][4] Seek immediate medical attention.[2][3][4]

Spill Response:
o Evacuate the area and remove all sources of ignition.[2][4]
o Ensure adequate ventilation.[4][7]

o Wear appropriate PPE as described in Section 1.[4][8]
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o For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable
container for disposal.[4][5]

» Prevent the spill from entering drains or waterways.[2][4]
Fire Fighting:

e Use dry chemical, carbon dioxide (CO2), water spray, or alcohol-resistant foam to extinguish.

[4]

 Firefighters should wear a self-contained breathing apparatus and full protective gear.[4][7]

Disposal Plan

Proper disposal of Ethyl pyruvate-d3 and its containers is essential to protect the environment
and comply with regulations.

o Chemical Disposal: Dispose of as hazardous waste.[4] This material and its container must
be disposed of at a hazardous or special waste collection point.[5] It is recommended to burn
in a chemical incinerator equipped with an afterburner and scrubber.[1][2] Always consult
federal, state, and local regulations for proper disposal.[4]

o Contaminated Packaging: Do not reuse empty containers as they may retain product
residue.[4][5] Dispose of them as unused product in accordance with official regulations.[4][5]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Ethyl pyruvate-
d3 from receipt to disposal.
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Caption: A workflow diagram illustrating the key steps for the safe handling of Ethyl pyruvate-
d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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